N-(3-(4-(dimethylamino)phenyl)propyl)-3-(trifluoromethyl)benzamide
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Description
N-(3-(4-(dimethylamino)phenyl)propyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H21F3N2O and its molecular weight is 350.385. The purity is usually 95%.
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Scientific Research Applications
Mitosis Inhibition in Plant Cells
A study on a related benzamide series has demonstrated potent and selective inhibition of mitosis in plant cells, suggesting potential applications in agriculture for controlling plant growth or development (Merlin et al., 1987). This line of research could guide the development of new agrochemicals targeting specific phases of plant cell division.
Development of Aromatic Polymers
Research into aromatic polymers containing long alkyl side chains and 1,3,5-triazine rings has shown the synthesis of new polyamides, polyimides, and polyureas (Lin et al., 1990). These materials, characterized by their solubility and thermal stability, indicate potential applications in creating high-performance polymers with specific electronic or optical properties.
Synthesis of Chalcogenoxanthenones
The electrophilic cyclization process to create 2,7-bis-N,N-dimethylaminochalcogenoxanthen-9-ones highlights innovative pathways in organic synthesis, offering methods to produce compounds with unique structural and electronic features (Valle et al., 2005). Such compounds have potential applications in dye chemistry and materials science.
Advancements in Polyimides
Studies on organosoluble polyimides with trifluoromethyl-substituted benzene in the side chain have unveiled new materials with excellent solubility, high glass-transition temperatures, and good thermal stability (Liu et al., 2002). These polyimides may find applications in the electronics industry for flexible displays or as insulation materials.
Block Copolymer Synthesis
Research on the synthesis of block copolymers containing well-defined aramide with low polydispersity offers insights into polymer chemistry, enabling the production of materials with controlled properties for applications in nanotechnology and materials engineering (Yokozawa et al., 2002).
Properties
IUPAC Name |
N-[3-[4-(dimethylamino)phenyl]propyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N2O/c1-24(2)17-10-8-14(9-11-17)5-4-12-23-18(25)15-6-3-7-16(13-15)19(20,21)22/h3,6-11,13H,4-5,12H2,1-2H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCUFGNMGXKXSJT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCCNC(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.